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Compound of Interest

Compound Name: Pyridindolol K2

Cat. No.: B1243539

For the attention of researchers, scientists, and professionals in drug development, this
document provides a detailed examination of the known mechanism of action for Pyridindolol
K2, a novel alkaloid compound.

Executive Summary

Pyridindolol K2, a (3-carboline alkaloid isolated from Streptomyces sp. K93-0711, has been
identified as an inhibitor of cellular adhesion.[1][2] Its primary characterized biological effect is
the disruption of the adhesion process between human promyelocytic leukemia cells (HL-60)
and human umbilical vein endothelial cells (HUVEC) activated by lipopolysaccharide (LPS).
This document synthesizes the available data on Pyridindolol K2, presenting its mechanism of
action, quantitative data, and the experimental context for its characterization.

Mechanism of Action: Inhibition of Cell Adhesion

Pyridindolol K2's mechanism of action is centered on the inhibition of cell-to-cell adhesion, a
critical process in various physiological and pathological states, including inflammation and
metastasis. The compound has been shown to specifically interfere with the adhesion of HL-60
cells to an endothelial monolayer that has been stimulated with LPS, a component of the outer
membrane of Gram-negative bacteria that induces an inflammatory response in endothelial
cells.[1][2]

While the precise molecular targets and signaling pathways modulated by Pyridindolol K2
have not been fully elucidated in the available literature, its activity suggests an interaction with
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cell surface adhesion molecules or intracellular signaling cascades that regulate their
expression or affinity.

Conceptual Signaling Pathway of Cell Adhesion
Inhibition

The following diagram illustrates a conceptual pathway for the inhibition of leukocyte-
endothelial adhesion, the process targeted by Pyridindolol K2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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